Cas no 51516-70-2 (5-Amino-1-(4-fluorophenyl)pyrazole-4-carbonitrile)
5-Amino-1-(4-fluorophenyl)pyrazole-4-carbonitrile is a fluorinated pyrazole derivative with significant utility in pharmaceutical and agrochemical research. Its structural features, including the amino and cyano functional groups, make it a versatile intermediate for synthesizing heterocyclic compounds. The presence of the 4-fluorophenyl moiety enhances its potential as a building block for bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This compound exhibits favorable stability and reactivity, facilitating its use in multi-step synthetic routes. Its high purity and well-defined chemical properties ensure reproducibility in research applications, making it a valuable candidate for medicinal chemistry and material science studies.
51516-70-2 structure
Product Name:5-Amino-1-(4-fluorophenyl)pyrazole-4-carbonitrile
CAS No:51516-70-2
MF:C10H7FN4
MW:202.187784433365
MDL:MFCD00102729
CID:94818
PubChem ID:688685
Update Time:2025-06-07
5-Amino-1-(4-fluorophenyl)pyrazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile
- TIMTEC-BB SBB000407
- BUTTPARK 51\09-64
- AKOS B029474
- 5-AMINO-4-CYANO-1-(4-FLUOROPHENYL)PYRAZOLE
- 5-Amino-4-cyano-1-(4-fluorophenyl)-1H-pyrazole
- 5-Amino-1-(4-fluoro-phenyl)-1H-pyrazole-4-carbonitrile
- 5-amino-1-(4-fluorophenyl)pyrazole-4-carbonitrile
- PC1070M
- PubChem13413
- Maybridge1_006212
- MLS000861431
- HMS559C08
- 1H-Pyrazole-4-carbonitrile, 5-amino-1-(4-fluorophenyl)-
- SZEJYPAPBGNEMH-UHFFFAOYSA-N
- HMS2810O22
- SBB000407
- B
- FS-1161
- FT-0620001
- SY081445
- EN300-25474
- 5-AMINO-1-(4-FLUOROPHENYL)-1H-PYRAZOL-4-YL CYANIDE
- MFCD00102729
- DTXSID40350950
- 51516-70-2
- AKOS000260718
- A7593
- CS-0104216
- CHEMBL1550367
- SCHEMBL3871259
- 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile, AldrichCPR
- SMR000460215
- Z55148900
- BBL034726
- DB-011306
- STK350786
- 5-Amino-1-(4-fluorophenyl)pyrazole-4-carbonitrile
-
- MDL： MFCD00102729
- Inchi： 1S/C10H7FN4/c11-8-1-3-9(4-2-8)15-10(13)7(5-12)6-14-15/h1-4,6H,13H2
- InChI Key： SZEJYPAPBGNEMH-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)N1C(=C(C#N)C=N1)N
Computed Properties
- Exact Mass: 202.06500
- Monoisotopic Mass: 202.06547440g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.9
- Topological Polar Surface Area: 67.6
Experimental Properties
- Color/Form: Not available
- Melting Point: 164-165°C
- Boiling Point: 394.1°C at 760 mmHg
- PSA: 67.63000
- LogP: 2.04648
- Solubility: Not available
5-Amino-1-(4-fluorophenyl)pyrazole-4-carbonitrile Security Information
- Hazard Statement： H315-H319-H335
- Hazardous Material transportation number：3439
- Hazard Category Code： 20/21/22-41
- Safety Instruction： S22; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22
- Safety Term：S22-S36/37/39
5-Amino-1-(4-fluorophenyl)pyrazole-4-carbonitrile Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Amino-1-(4-fluorophenyl)pyrazole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 008186-250mg |
5-Amino-4-cyano-1-(4-fluorophenyl)pyrazole |
51516-70-2 | 95% | 250mg |
￡22.00 | 2022-03-01 | |
| Fluorochem | 008186-5g |
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51516-70-2 | 95% | 5g |
￡185.00 | 2022-03-01 | |
| Fluorochem | 008186-10g |
5-Amino-4-cyano-1-(4-fluorophenyl)pyrazole |
51516-70-2 | 95% | 10g |
￡355.00 | 2022-03-01 | |
| Alichem | A049003291-5g |
5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile |
51516-70-2 | 95% | 5g |
$245.30 | 2023-09-01 | |
| Alichem | A049003291-10g |
5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile |
51516-70-2 | 95% | 10g |
$449.40 | 2023-09-01 | |
| Alichem | A049003291-25g |
5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile |
51516-70-2 | 95% | 25g |
$972.32 | 2023-09-01 | |
| Fluorochem | 008186-1g |
5-Amino-4-cyano-1-(4-fluorophenyl)pyrazole |
51516-70-2 | 95% | 1g |
￡51.00 | 2022-03-01 | |
| Chemenu | CM188073-1g |
5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile |
51516-70-2 | 95+% | 1g |
$108 | 2021-08-05 | |
| Chemenu | CM188073-5g |
5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile |
51516-70-2 | 95+% | 5g |
$381 | 2021-08-05 | |
| Chemenu | CM188073-10g |
5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile |
51516-70-2 | 95+% | 10g |
$683 | 2021-08-05 |
5-Amino-1-(4-fluorophenyl)pyrazole-4-carbonitrile Related Literature
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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